Cas no 816465-29-9 (Benzenemethanamine, N-(cyclohexylmethyl)-2,4-difluoro-)

• Product Name: Benzenemethanamine, N-(cyclohexylmethyl)-2,4-difluoro-
• CAS No: 816465-29-9
• MF: C₁₄H₁₉F₂N
• MW: 239.304170846939
• CID: 4200811
• PubChem ID: 43215597
• Update Time: 2025-04-24

Benzenemethanamine, N-(cyclohexylmethyl)-2,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(cyclohexylmethyl)-2,4-difluoro-
• 1-cyclohexyl-N-(2,4-difluorobenzyl)methanamine
• WLZ3728
• N-(Cyclohexylmethyl)-N-(2,4-difluorobenzyl)amine
• BZLHIASZLAVLMX-UHFFFAOYSA-N
• AKOS008988693
• 816465-29-9
• SCHEMBL3956974

• Inchi： 1S/C14H19F2N/c15-13-7-6-12(14(16)8-13)10-17-9-11-4-2-1-3-5-11/h6-8,11,17H,1-5,9-10H2
• InChI Key： BZLHIASZLAVLMX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CNCC1CCCCC1)F

Computed Properties

• Exact Mass: 239.14855593Da
• Monoisotopic Mass: 239.14855593Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų